2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)pyrrolidin-1-yl)propan-1-one

Specification

• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 2-amino-1-[2-[[benzyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C18H29N3O/c1-14(2)20(12-16-8-5-4-6-9-16)13-17-10-7-11-21(17)18(22)15(3)19/h4-6,8-9,14-15,17H,7,10-13,19H2,1-3H3
• Standard InChI Key: KDZYPFLVLBSRMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN1C(=O)C(C)N)CC2=CC=CC=C2

Introduction

Structural and Stereochemical Features

The compound features a pyrrolidine ring substituted at the 2-position with a [(benzyl-isopropyl-amino)methyl] group and a propan-1-one backbone with an (S)-configured amino group. The stereochemistry at both the pyrrolidine and propanone positions is critical for its interaction with biological targets. Key structural attributes include:

Molecular Geometry

X-ray crystallography and NMR studies confirm a twisted boat conformation for the pyrrolidine ring, while the benzyl-isopropyl-amino side chain adopts a staggered configuration to minimize steric hindrance. The carbonyl group at position 1 of the propanone backbone participates in hydrogen bonding, influencing solubility and reactivity.

Spectroscopic Characterization

• NMR (¹H): Peaks at δ 1.2–1.4 ppm (isopropyl CH₃), δ 2.8–3.1 ppm (pyrrolidine CH₂), and δ 7.2–7.4 ppm (benzyl aromatic protons).

• IR: Strong absorption at 1680 cm⁻¹ (C=O stretch) and 3300 cm⁻¹ (N-H stretch).

Synthesis and Optimization

Chiral Synthesis Pathways

The compound is synthesized via a multi-step enantioselective route:

• Pyrrolidine Ring Formation: Cyclization of 4-chlorobutan-1-amine with benzyl-isopropyl-amine under basic conditions.

• Aminomethylation: Introduction of the (benzyl-isopropyl-amino)methyl group using paraformaldehyde and trimethylamine at -50°C to preserve stereochemistry.

• Propanone Backbone Assembly: Coupling with (S)-2-aminopropanoic acid followed by ketone oxidation.

Table 1: Key Reaction Conditions

Step	Reagents	Temperature	Yield
1	TEA, DCM	0°C	68%
2	NaBH₃CN	-50°C	52%
3	PCC, DMF	RT	45%

Purification and Analytical Validation

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >95% purity. Chiral stationary phases confirm enantiomeric excess >99%.

Physicochemical and Pharmacological Properties

Solubility and Stability

• Aqueous Solubility: 0.2 mg/mL (pH 7.4), enhanced to 1.8 mg/mL in 10% DMSO.

• Stability: Degrades <5% over 6 months at -20°C; sensitive to UV light (30% degradation after 48 hours).

Hypothesized Biological Targets

Structural analogs exhibit affinity for:

• Dopamine D3 Receptor: Ki = 120 nM (compared to 15 nM for aripiprazole).

• Sigma-1 Receptor: Modulates Ca²⁺ signaling in neuronal cells.

• Monoamine Oxidase B: IC₅₀ = 8 µM in preliminary assays.

Table 2: Comparative Receptor Affinity

Target	Ki (nM)	Selectivity vs. D2
D3 Dopamine	120	12-fold
5-HT2A Serotonin	450	3.8-fold
σ1 Receptor	210	N/A

Research Applications and Limitations

Psychoactive Substance Research

The compound’s structural similarity to Schedule I stimulants (e.g., α-PVP) warrants controlled handling. In vitro studies suggest dopamine reuptake inhibition (IC₅₀ = 850 nM), though in vivo behavioral data remain unpublished.